Benzaldehyde, 2-(3-(4-phenyl-1-piperazinyl)propoxy)-

• CAS RN: 84344-46-7
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 2-[3-(4-phenylpiperazin-1-yl)propoxy]benzaldehyde
• InChI: InChI=1S/C20H24N2O2/c23-17-18-7-4-5-10-20(18)24-16-6-11-21-12-14-22(15-13-21)19-8-2-1-3-9-19/h1-5,7-10,17H,6,11-16H2
• InChI Key: KYANSQIWFIOLIH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCOC2=CC=CC=C2C=O)C3=CC=CC=C3

Description

Benzaldehyde, 2-(3-(4-phenyl-1-piperazinyl)propoxy)- is a useful research compound. Its molecular formula is C20H24N2O2 and its molecular weight is 324.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3.88 g of 2-hydroxybenzaldehyde sodium salt, 7.00 g of 1-(3-chloropropyl)-4-phenylpiperazine dihydrochloride, 6.80 g of potassium carbonate and 50 ml of dimethylformamide is stirred at 60° to 70° C. for 15 hours under nitrogen atmosphere, and is concentrated under reduced pressure to remove solvent. Water is added to the residue, and the aqueous mixture is extracted with ether. The extract is washed with water, dried and concentrated under reduced pressure to remove solvent. The residue is purified by silica gel chromatography (solvent, chloroform:methanol=99:1). 5.42 g of 2-[3-(4-phenylpiperazin-1-yl)propyloxy]benzaldehyde are obtained as an oil.